Cas no 8005-72-9 (Direct Yellow 28)

• Product Name: Direct Yellow 28
• CAS No: 8005-72-9
• MW: 0
• CID: 86163
• Update Time: 2024-01-29

Direct Yellow 28 Chemical and Physical Properties

Names and Identifiers

• Direct Yellow 28
• Mitsui Direct Fast Yellow BC
• Nankai Direct Fast Yellow BC
• PYRAZOLYELLOWBG
• Showa Direct Fast Yellow BC
• Sirius Supra Yellow RR
• Yellow FF
• Dyrect Yellow LFF
• Saturn Yellow LFF
• Solar Yellow BG
• Solar Yellow BI
• Solophenyl Yellow FFL
• Sumilight Supra Yellow BC
• Chloramine Yellow 2G
• Direct Yellow 28

• Inchi： InChI=1S/C28H20N4O6S4.2Na/c1-15-3-13-21-23(25(15)41(33,34)35)29-27(39-21)17-5-9-19(10-6-17)31-32-20-11-7-18(8-12-20)28-30-24-22(40-28)14-4-16(2)26(24)42(36,37)38;;/h3-14H,1-2H3,(H,33,34,35)(H,36,37,38);;/q;2*+1/p-2/b32-31+;;
• InChI Key： XWFBKOILOSVUIW-GLDAUVFXSA-L
• SMILES： S(C1=C(C)C=CC2=C1N=C(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)C1=NC3=C(C=CC(C)=C3S(=O)(=O)[O-])S1)S2)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 679.99000

Experimental Properties

• PSA: 238.14000
• LogP: 9.24200